Cas no 30414-15-4 (2s-2-[(2,3-Dihydroxyphenyl)carbonylamino]-3-[(2s)-2-[(2,3-Dihydroxyphenyl)carbonylamino]-3-Hydroxy-Propanoyl]oxy-Propanoic Acid)

2s-2-[(2,3-Dihydroxyphenyl)carbonylamino]-3-[(2s)-2-[(2,3-Dihydroxyphenyl)carbonylamino]-3-Hydroxy-Propanoyl]oxy-Propanoic Acid structure
30414-15-4 structure
Product Name:2s-2-[(2,3-Dihydroxyphenyl)carbonylamino]-3-[(2s)-2-[(2,3-Dihydroxyphenyl)carbonylamino]-3-Hydroxy-Propanoyl]oxy-Propanoic Acid
CAS No:30414-15-4
MF:C20H20N2O11
MW:464.379606246948
CID:4762730
PubChem ID:22816160
Update Time:2024-03-01

2s-2-[(2,3-Dihydroxyphenyl)carbonylamino]-3-[(2s)-2-[(2,3-Dihydroxyphenyl)carbonylamino]-3-Hydroxy-Propanoyl]oxy-Propanoic Acid Chemical and Physical Properties

Names and Identifiers

    • 2s-2-[(2,3-Dihydroxyphenyl)carbonylamino]-3-[(2s)-2-[(2,3-Dihydroxyphenyl)carbonylamino]-3-Hydroxy-Propanoyl]oxy-Propanoic Acid
    • 2,3-dihydroxy-N-benzoylserine dimer
    • Q27459946
    • N-(2,3-Dihydroxybenzoyl)-O-[N-(2,3-dihydroxybenzoyl)seryl]serine
    • N-(2,3-Dihydroxybenzoyl)-O-((2,3-dihydroxybenzoyl)-L-seryl)-L-serine
    • PD133532
    • N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine
    • (2S)-2-[(2,3-Dihydroxybenzoyl)amino]-3-[(2S)-2-[(2,3-dihydroxybenzoyl)amino]-3-hydroxypropanoyl]oxypropanoic acid
    • CHEBI:197975
    • SCHEMBL11135743
    • 30414-15-4
    • N-(2,3-dihydroxybenzoyl)-O-[N-(2,3-dihydroxybenzoyl)-L-seryl]-L-serine
    • Inchi： 1S/C20H20N2O11/c23-7-11(21-17(28)9-3-1-5-13(24)15(9)26)20(32)33-8-12(19(30)31)22-18(29)10-4-2-6-14(25)16(10)27/h1-6,11-12,23-27H,7-8H2,(H,21,28)(H,22,29)(H,30,31)/t11-,12-/m0/s1
    • InChI Key： KLXJDVFEFZPIMN-RYUDHWBXSA-N
    • SMILES： O(C([C@H](CO)NC(C1C=CC=C(C=1O)O)=O)=O)C[C@@H](C(=O)O)NC(C1C=CC=C(C=1O)O)=O

Computed Properties

  • Exact Mass: 464.10670946g/mol
  • Monoisotopic Mass: 464.10670946g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 10
  • Complexity: 718
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 223

2s-2-[(2,3-Dihydroxyphenyl)carbonylamino]-3-[(2s)-2-[(2,3-Dihydroxyphenyl)carbonylamino]-3-Hydroxy-Propanoyl]oxy-Propanoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
BioAustralis
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2s-2-[(2,3-Dihydroxyphenyl)carbonylamino]-3-[(2s)-2-[(2,3-Dihydroxyphenyl)carbonylamino]-3-Hydroxy-Propanoyl]oxy-Propanoic Acid Related Literature

Related Categories

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